Cas no 309947-89-5 (tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate)

• Product Name: tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate
• CAS No: 309947-89-5
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 4645139
• PubChem ID: 15476965
• Update Time: 2025-06-09

tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate
• tert-butyl N-(6-chloro-7H-purin-2-yl)carbamate
• Carbamic acid, N-(6-chloro-9H-purin-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl (6-chloro-9H-purin-2-yl)carbamate

• Inchi： 1S/C10H12ClN5O2/c1-10(2,3)18-9(17)16-8-14-6(11)5-7(15-8)13-4-12-5/h4H,1-3H3,(H2,12,13,14,15,16,17)
• InChI Key： FVZGELOMTPFKMY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(Cl)=C2C(=N1)NC=N2

Additional information on tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate (CAS No. 309947-89-5)

tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate, with the CAS number 309947-89-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the purine derivative family, which is known for its critical role in nucleic acid synthesis and various biological processes. The presence of both chloro and tert-butyl carbamate functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for purine derivatives like tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate has surged due to their applications in designing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate cellular signaling pathways, a topic that aligns with current trends in precision medicine and targeted therapy. The compound's unique structure allows for selective interactions with biological targets, making it a valuable tool in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate?" The synthesis typically involves multi-step reactions, starting from readily available purine precursors. The chloro substitution at the 6-position and the tert-butyl carbamate protection at the 2-position are key steps that ensure the compound's stability and reactivity for further derivatization. These synthetic strategies are often discussed in academic forums and patent literature, reflecting the compound's importance in organic synthesis.

Another hot topic is the compound's role in covalent inhibitor design. Covalent inhibitors have gained prominence in drug discovery due to their prolonged therapeutic effects and high selectivity. The 6-chloro group in tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate can serve as a reactive handle for forming covalent bonds with target proteins, a feature that is highly sought after in developing next-generation therapeutics. This aligns with the growing interest in proteolysis-targeting chimeras (PROTACs) and other advanced modalities.

From a commercial perspective, CAS 309947-89-5 is often listed as a high-value building block in catalogs of specialty chemical suppliers. Its price and availability are frequently queried by researchers and procurement specialists, highlighting its significance in the fine chemicals market. The compound's purity and stability under various conditions are also critical factors that influence its utility in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are also part of the discourse surrounding tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable practices in the pharmaceutical industry.

In summary, tert-butyl N-(6-chloro-9H-purin-2-yl)carbamate (CAS 309947-89-5) is a multifaceted compound with broad applications in drug discovery, biochemical research, and organic synthesis. Its structural features and reactivity profile make it a cornerstone in the development of innovative therapies, particularly in the realms of oncology and signal transduction modulation. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial communities.